Cas no 1247925-87-6 (2-(4,5-dimethyl-1H-imidazol-2-yl)-4-fluoroaniline)

• Product Name: 2-(4,5-dimethyl-1H-imidazol-2-yl)-4-fluoroaniline
• CAS No: 1247925-87-6
• MF: C₁₁H₁₂FN₃
• MW: 205.231485366821
• CID: 5822800
• PubChem ID: 61394141
• Update Time: 2025-06-18

2-(4,5-dimethyl-1H-imidazol-2-yl)-4-fluoroaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-(4,5-dimethyl-1H-imidazol-2-yl)-4-fluoro-
• 2-(4,5-Dimethyl-1h-imidazol-2-yl)-4-fluoroaniline
• AKOS010653572
• EN300-1448727
• 1247925-87-6
• CS-0284032
• 2-(4,5-dimethyl-1H-imidazol-2-yl)-4-fluoroaniline

• Inchi： 1S/C11H12FN3/c1-6-7(2)15-11(14-6)9-5-8(12)3-4-10(9)13/h3-5H,13H2,1-2H3,(H,14,15)
• InChI Key： GTUPPBJARCSOBM-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(F)C=C1C1NC(C)=C(C)N=1

Computed Properties

• Exact Mass: 205.10152556g/mol
• Monoisotopic Mass: 205.10152556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• Density: 1.241±0.06 g/cm3(Predicted)
• Boiling Point: 445.2±45.0 °C(Predicted)
• pka: 13.38±0.24(Predicted)

Additional information on 2-(4,5-dimethyl-1H-imidazol-2-yl)-4-fluoroaniline

Introduction to 2-(4,5-dimethyl-1H-imidazol-2-yl)-4-fluoroaniline (CAS No. 1247925-87-6)

2-(4,5-dimethyl-1H-imidazol-2-yl)-4-fluoroaniline is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1247925-87-6, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this compound incorporates a dimethylimidazole moiety linked to a fluoroaniline group, which endows it with distinct chemical properties that make it a valuable scaffold for drug discovery.

The dimethylimidazole component of 2-(4,5-dimethyl-1H-imidazol-2-yl)-4-fluoroaniline contributes to its ability to interact with biological targets in a highly specific manner. Imidazole derivatives are well-known for their role in various pharmacological applications, including antiviral, antibacterial, and anti-inflammatory agents. The presence of two methyl groups at the 4 and 5 positions of the imidazole ring enhances its stability and binding affinity, making it an attractive candidate for further medicinal chemistry exploration.

On the other hand, the fluoroaniline moiety introduces a fluorine atom into the aromatic ring of aniline. Fluorine substitution is a common strategy in drug design due to its ability to modulate metabolic pathways and improve pharmacokinetic properties. The fluorine atom in 2-(4,5-dimethyl-1H-imidazol-2-yl)-4-fluoroaniline can influence the compound's lipophilicity, solubility, and binding interactions with biological targets. This feature has been exploited in the development of various drugs that exhibit enhanced efficacy and reduced toxicity compared to their non-fluorinated counterparts.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 2-(4,5-dimethyl-1H-imidazol-2-yl)-4-fluoroaniline and its potential biological targets. Studies have shown that this compound can interact with enzymes and receptors involved in critical cellular processes. For instance, research indicates that it may exhibit inhibitory effects on certain kinases and transcription factors, which are implicated in diseases such as cancer and inflammatory disorders. These findings underscore the compound's potential as a lead molecule for the development of targeted therapies.

The synthesis of 2-(4,5-dimethyl-1H-imidazol-2-yl)-4-fluoroaniline involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the dimethylimidazole group typically involves condensation reactions between appropriate precursors under acidic or basic catalysis. Subsequent functionalization with the fluoroaniline moiety often employs fluorination techniques or palladium-catalyzed cross-coupling reactions. The synthetic pathways must be optimized to ensure high yield and purity, which are essential for subsequent pharmacological evaluation.

In vitro studies have begun to elucidate the pharmacological profile of 2-(4,5-dimethyl-1H-imidazol-2-yl)-4-fluoroaniline. Preliminary data suggest that this compound exhibits promising activity against certain disease-related targets. For example, it has shown inhibitory effects on enzymes that play a role in cancer cell proliferation. Additionally, its interaction with specific receptors may contribute to its potential therapeutic applications in neurological disorders. These early findings warrant further investigation into its mechanism of action and therapeutic efficacy.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like 2-(4,5-dimethyl-1H-imidazol-2-yl)-4-fluoroaniline. Predictive models can analyze vast datasets to identify compounds with optimal pharmacokinetic properties and target interactions. This approach has enabled researchers to prioritize compounds for experimental validation more efficiently than traditional methods alone. As a result, 2-(4,5-dimethyl-1H-imidazol-2-yl)-4-fluoroaniline has emerged as a candidate for further preclinical development.

The future prospects for 2-(4,5-dimethyl-1H-imidazol-2-yl)-4-fluoroaniline are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic indications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this field. The compound's unique structural features make it a versatile scaffold for designing novel drugs that address unmet medical needs.

In conclusion,2-(4,5-dimethyl-1H-imidazol-2-yl)-4-fluoroaniline (CAS No. 1247925-87-6) represents a significant advancement in pharmaceutical chemistry due to its distinct structural attributes and potential therapeutic applications. Its combination of a dimethylimidazole moiety and a fluoroaniline group provides a rich framework for drug design and development. With continued research and innovation,this compound holds great promise for contributing to the next generation of therapeutic agents that improve human health.